Cas no 32561-39-0 (1,1'-Bicyclopropyl, 2,2'-dibromo-1,1'-dimethyl-)

• Product Name: 1,1'-Bicyclopropyl, 2,2'-dibromo-1,1'-dimethyl-
• CAS No: 32561-39-0
• MF: C₈H₁₂Br₂
• MW: 267.988881111145
• CID: 1451878
• PubChem ID: 14951967
• Update Time: 2025-04-20

1,1'-Bicyclopropyl, 2,2'-dibromo-1,1'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bicyclopropyl, 2,2'-dibromo-1,1'-dimethyl-
• 2-bromo-1-(2-bromo-1-methylcyclopropyl)-1-methylcyclopropane
• 2,2'-Dibromo-1,1'-dimethyl-1,1'-bi(cyclopropane)
• 32561-39-0
• DTXSID60565968

• Inchi： 1S/C8H12Br2/c1-7(3-5(7)9)8(2)4-6(8)10/h5-6H,3-4H2,1-2H3
• InChI Key： DIKZPZXGDHCZHE-UHFFFAOYSA-N
• SMILES： BrC1CC1(C)C1(C)CC1Br

Computed Properties

• Exact Mass: 265.93056
• Monoisotopic Mass: 265.93058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0